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Compound of Interest

Compound Name: Methyl 12-oxooctadecanoate

Cat. No.: B018448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Methyl 12-
oxooctadecanoate as a versatile chemical intermediate in the synthesis of novel heterocyclic

compounds. The protocols and data presented are intended to guide researchers in the

potential applications of this keto-fatty acid ester in synthetic and medicinal chemistry.

Physicochemical Properties of Methyl 12-
oxooctadecanoate
A summary of the key physicochemical properties of Methyl 12-oxooctadecanoate is provided

in the table below for easy reference.
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Property Value

CAS Number 2380-27-0

Molecular Formula C₁₉H₃₆O₃

Molecular Weight 312.49 g/mol

Appearance White to off-white solid

Melting Point 46-48 °C

Boiling Point 178-180 °C at 0.8 mmHg

Solubility Soluble in chloroform and methanol

Synthesis of Heterocyclic Derivatives
Methyl 12-oxooctadecanoate serves as a valuable precursor for the synthesis of various

heterocyclic systems due to the reactivity of its ketone functional group. Two primary examples

of its application as a chemical intermediate are detailed below.

Synthesis of Methyl hexahydro-3-hexyl-6-thioxo-1,2,4,5-
tetrazine-3-undecanoate
Methyl 12-oxooctadecanoate reacts with thiocarbohydrazide to yield a

hexahydrothioxotetrazine fatty derivative. This class of compounds, incorporating a long alkyl

chain, presents an interesting scaffold for the development of novel therapeutic agents.

Reaction Scheme:
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Methyl 12-oxooctadecanoate

Thiocarbohydrazide

Methyl hexahydro-3-hexyl-6-thioxo-1,2,4,5-tetrazine-3-undecanoateC₁₉H₃₆O₃

C₂₀H₃₈N₄O₂S

+

CH₆N₄S

Reaction

Click to download full resolution via product page

Figure 1: Synthesis of a tetrazine derivative.

Experimental Protocol (General Procedure):

A specific, detailed protocol from the primary literature was not available at the time of this

writing. The following is a general procedure based on known reactions of ketones with

thiocarbohydrazide.

Dissolution: Dissolve Methyl 12-oxooctadecanoate in a suitable solvent such as ethanol or

methanol in a round-bottom flask.

Addition of Reagent: Add an equimolar amount of thiocarbohydrazide to the solution.

Reaction: The reaction mixture is typically stirred at room temperature or gently heated under

reflux for several hours. The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled, and the solvent is removed under

reduced pressure. The resulting crude product is then purified.

Purification: Purification is typically achieved by recrystallization from a suitable solvent or by

column chromatography on silica gel.

Quantitative Data (Expected):
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Parameter Expected Value

Yield Fairly good

Purity >95% (after purification)

Characterization
¹H NMR, ¹³C NMR, Mass Spectrometry, IR

Spectroscopy

Reaction with Hydrazoic Acid (Schmidt Reaction)
The reaction of Methyl 12-oxooctadecanoate with hydrazoic acid (HN₃) under acidic

conditions represents a Schmidt reaction. This reaction can lead to the formation of amides or

other nitrogen-containing compounds, providing a pathway to a different class of derivatives.

The study of this reaction suggests its potential for synthesizing acyclic tetrazoles.

Reaction Workflow:
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Start

Dissolve Methyl 12-oxooctadecanoate in an inert solvent with a strong acid catalyst (e.g., H₂SO₄)

Add sodium azide (NaN₃) portion-wise at a controlled temperature (typically 0 °C to room temperature)

Stir the reaction mixture for a specified time until completion (monitored by TLC)

Quench the reaction by carefully adding it to ice-water

Extract the product with a suitable organic solvent (e.g., ethyl acetate)

Wash the organic layer, dry over anhydrous Na₂SO₄, and concentrate in vacuo

Purify the crude product by chromatography or recrystallization

End Product (Amide/Tetrazole derivative)

Click to download full resolution via product page

Figure 2: Workflow for the Schmidt reaction.
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Experimental Protocol (General Procedure):

Specific details from the primary literature are not available. The following is a generalized

protocol for a Schmidt reaction on a ketone.

Setup: In a flask equipped with a stirrer and under a nitrogen atmosphere, dissolve Methyl
12-oxooctadecanoate in a suitable inert solvent (e.g., chloroform, benzene) and add a

strong acid catalyst (e.g., concentrated sulfuric acid).

Reagent Addition: Cool the mixture in an ice bath and add sodium azide in small portions

over a period of time, maintaining the temperature below a certain threshold to control the

exothermic reaction.

Reaction: Allow the reaction to stir at a controlled temperature (e.g., room temperature) for a

period of time until the starting material is consumed, as indicated by TLC.

Work-up: Carefully pour the reaction mixture into a beaker of ice water to quench the

reaction.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent like ethyl acetate.

Purification: Wash the combined organic extracts with a saturated sodium bicarbonate

solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography.

Potential Applications in Drug Development
While specific biological activity data for the derivatives of Methyl 12-oxooctadecanoate are

not extensively reported, the resulting heterocyclic scaffolds are of significant interest in

medicinal chemistry.

Signaling Pathway Hypothesis:

Many bioactive heterocyclic compounds are known to interact with various cellular signaling

pathways. For instance, some tetrazine derivatives have been shown to possess anti-cancer
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properties by potentially interfering with cell proliferation pathways. The long fatty acid chain of

the derivatives synthesized from Methyl 12-oxooctadecanoate could influence their

membrane permeability and interaction with lipophilic binding sites of target proteins.

Potential Mechanism of Action

Fatty Acid-Tetrazine
Derivative

Cell Membrane Penetration

Lipophilic
Interaction

Intracellular Target
(e.g., Enzyme, Receptor)

Modulation of Signaling Pathway
(e.g., Proliferation, Apoptosis)

Biological Effect
(e.g., Anti-tumor, Antimicrobial)
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Figure 3: Hypothesized mechanism of action.

Areas for Further Investigation:

Antitumor Activity: Tetrazine-containing compounds have been investigated for their cytotoxic

effects against various cancer cell lines. The derivatives of Methyl 12-oxooctadecanoate
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should be screened for similar activities.

Antimicrobial Properties: The long alkyl chain and the heterocyclic moiety may confer

antimicrobial properties. These compounds could be tested against a panel of pathogenic

bacteria and fungi.

Enzyme Inhibition: The unique structure of these derivatives may allow them to act as

inhibitors for specific enzymes involved in disease pathways.

Conclusion
Methyl 12-oxooctadecanoate is a readily available and versatile chemical intermediate for the

synthesis of novel heterocyclic compounds with long alkyl chains. The protocols and

information provided herein offer a foundation for researchers to explore the synthetic utility

and potential biological activities of its derivatives, particularly in the context of drug discovery

and development. Further research is warranted to fully elucidate the reaction conditions,

yields, and pharmacological profiles of these promising compounds.

To cite this document: BenchChem. [Application Notes and Protocols for Methyl 12-
oxooctadecanoate as a Chemical Intermediate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b018448#using-methyl-12-oxooctadecanoate-as-a-
chemical-intermediate-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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